Cas no 946233-72-3 (2,5-dichloro-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide)

• Product Name: 2,5-dichloro-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide
• CAS No: 946233-72-3
• MF: C₁₅H₂₂Cl₂N₂O₂S
• MW: 365.318380832672
• CID: 6577989
• Update Time: 2025-10-29

2,5-dichloro-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide
• 2,5-dichloro-N-[(1-propan-2-ylpiperidin-4-yl)methyl]benzenesulfonamide

• Inchi： 1S/C15H22Cl2N2O2S/c1-11(2)19-7-5-12(6-8-19)10-18-22(20,21)15-9-13(16)3-4-14(15)17/h3-4,9,11-12,18H,5-8,10H2,1-2H3
• InChI Key： CSVSBRUOHGTWMO-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CCN(C(C)C)CC2)(=O)=O)=CC(Cl)=CC=C1Cl

Additional information on 2,5-dichloro-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide

Compound CAS No. 946233-72-3: A Comprehensive Overview

The compound CAS No. 946233-72-3, also known as 2,5-dichloro-N-{1-(propan-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of benzenesulfonamides, which are widely studied for their diverse chemical properties and biological activities.

Recent advancements in chemical synthesis have enabled the precise characterization of this compound, revealing its unique structural features and functional groups. The molecule incorporates a benzene ring substituted with two chlorine atoms at the 2 and 5 positions, which contributes to its stability and reactivity. Additionally, the presence of a piperidine ring with a propan-2-yl substituent introduces steric effects that may influence its pharmacokinetic properties.

One of the most intriguing aspects of this compound is its potential application in drug discovery. Researchers have explored the role of benzenesulfonamides in modulating enzyme activity and receptor binding, making them promising candidates for therapeutic agents. For instance, studies have shown that similar compounds can inhibit key enzymes involved in inflammatory pathways, suggesting a potential role in anti-inflammatory drug development.

The synthesis of CAS No. 946233-72-3 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex carbon skeleton of this molecule. This approach not only enhances yield but also ensures high purity, which is critical for downstream applications.

In terms of environmental impact, this compound has been subjected to rigorous testing to assess its biodegradability and toxicity profiles. Preliminary results indicate that it exhibits low acute toxicity, making it suitable for use in controlled environments. However, further studies are required to fully understand its long-term ecological effects.

The integration of computational chemistry tools has significantly accelerated the study of CAS No. 946233-72-3. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, while molecular docking studies have revealed potential binding modes with target proteins. These findings underscore the importance of interdisciplinary approaches in advancing our understanding of complex chemical systems.

Looking ahead, the development of novel derivatives based on this compound holds immense promise for expanding its utility across multiple fields. For example, modifications to the piperidine ring or the sulfonamide group could yield compounds with enhanced bioavailability or selectivity for specific biological targets.

In conclusion, CAS No. 946233-72-3 represents a cutting-edge chemical entity with multifaceted applications in science and industry. By leveraging state-of-the-art research methodologies and fostering collaboration between disciplines, we can unlock its full potential and contribute to groundbreaking innovations in the chemical sciences.